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Compound Focus: Propylcyclopentane

CAS No.: 2040-96-2

Cat. No.: S793528

Get Quote

Chemical Profile of Propylcyclopentane

Propylcyclopentane (CAS 2040-96-2) is a simple alicyclic hydrocarbon. The table below summarizes its

key identifiers and physical-chemical properties compiled from multiple sources [1] [2] [3].

Property Value / Description

CAS Number 2040-96-2 [1] [2] [3]

Molecular Formula C8H16 [1] [2] [3]

Molecular Weight 112.21 g/mol [1] [3] [4]

Common Synonyms n-Propylcyclopentane; 1-Cyclopentylpropane [3] [4] [5]

Appearance Clear, colorless, mobile liquid [2] [4]

Odor Ether-like [2]

Boiling Point 130 - 131 °C [2] [3] [4]

Melting Point -117.3 °C to -121.7 °C [2] [3] [4]

Density 0.776 - 0.78 g/cm³ at 20°C [2] [3] [4]
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Property Value / Description

Flash Point 17.1 - 18 °C [3] [4]

Water Solubility 1.77 - 2.04 mg/L at 25°C [2] [4]

log Kow (Octanol-Water Partition Coefficient) 3.63 - 4.38 [2] [3]

Vapor Pressure 11.9 - 12.3 mmHg at 25°C [2] [3] [4]

Henry's Law Constant 1.1 atm·m³/mol at 25°C [2] [4]

Safety and Handling Information

Proper handling of propylcyclopentane is critical due to its hazardous nature. The following table outlines

key safety information [3] [4].

Aspect Details

Hazard Codes F (Flammable), Xn (Harmful) [3] [4]

| GHS Hazard Statements| H225: Highly flammable liquid and vapor. H304: May be fatal if swallowed and

enters airways. [4] | | Safety Statements | S16: Keep away from sources of ignition. S23: Do not breathe

vapor. S62: If swallowed, do not induce vomiting; seek medical advice immediately. [3] | | Flash Point | 17.1

- 18 °C (Closed cup) [3] [4] | | Transport Classification| UN 3295, 3/PG 2 [3] [4] | | Toxicity Data

(Example) | LCLo (inhalation, mouse): 50 gm/m³ EC50 (48-h, Daphnia pulex): 3,113 μg/L [3] [4] |

General Handling and Storage Protocol

While specific synthesis protocols are unavailable, the following workflow outlines essential safety and

handling procedures based on its chemical properties.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420009132-348/propylcyclopentane-john-montgomery
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420009132-348/propylcyclopentane-john-montgomery
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420009132-348/propylcyclopentane-john-montgomery
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420009132-348/propylcyclopentane-john-montgomery
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.chemsrc.com/en/cas/2040-96-2_722814.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8412746.htm
https://www.smolecule.com/products/s793528?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Procure Propylcyclopentane

Personal Preparation

Establish Controlled Workspace
• Wear appropriate PPE
(gloves, safety glasses)

• Ensure fume hood is operational

Material Transfer & Use

• Work in a well-ventilated area
or fume hood

• Eliminate all ignition sources
• Ground equipment to prevent

static discharge

Waste Disposal
• Use spark-proof tools

• Keep containers tightly sealed
when not in use

End: Secure Storage

• Collect waste in approved
containers

• Dispose as hazardous
flammable waste

• Store in cool, dry,
well-ventilated area

• Use flammable storage cabinet
• Keep away from oxidizers

Click to download full resolution via product page
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Potential Applications and Synthesis Context

The search results suggest several potential applications, though detailed methodologies are not provided:

Primary Use: The chemical is identified as a component in gasoline and is used in organic
synthesis [2] [4]. One source specifically mentions it as a constituent of "Gas-Phase organic carbon
emissions from motor vehicle" [4].

Synthesis Reference: A synthesis is referenced in The Journal of Organic Chemistry (1983), but the
specific method is not detailed in the search results [4]. Another source discusses the synthesis of

isomeric 2-methyl-2-n-propylcyclopentane-1,3-diols, which are related but more complex molecules
[6].

Chemical Fate: Propylcyclopentane is noted to undergo complete combustion to carbon dioxide
and water and will not hydrolyze in water due to the lack of a hydrolyzable functional group [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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